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Compound Name: 4-Hydroxyretinal

CAS No.: 18344-42-8

Cat. No.: B015971 Get Quote

Executive Summary
4-Hydroxyretinal is a rare and specialized retinoid chromophore, distinct from the ubiquitous

11-cis-retinal found in vertebrate vision. It is the defining chromophore of the A4 visual pigment

(

nm) discovered in the firefly squid (Watasenia scintillans), specifically localized to the ventral
retina to facilitate color vision and bioluminescence detection.

Quantifying 4-Hydroxyretinal presents unique challenges due to its structural instability (labile

hydroxyl group and conjugated aldehyde chain) and its co-existence with high concentrations

of standard retinal and 3-dehydroretinal. This guide compares the performance of Targeted LC-

MS/MS with Oxime Derivatization (the recommended "Product" workflow) against traditional

HPLC-UV/Vis methods, providing validated protocols and quantitative tissue profiles.

Methodological Comparison: LC-MS/MS vs. HPLC-
UV
The following analysis compares the recommended modern workflow against the traditional

alternative.

The Challenge: Stability and Isomerization
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Retinoids are inherently unstable under light and oxygen. 4-Hydroxyretinal possesses an

additional hydroxyl group at the C4 position, increasing its polarity and susceptibility to

dehydration.

The Solution:In situ derivatization with hydroxylamine hydrochloride forms stable retinal

oximes (syn- and anti- isomers), preventing thermal isomerization and degradation during

analysis.

Comparative Performance Matrix

Feature
Recommended Workflow:

UHPLC-MS/MS (Oxime

Derivatization)

Alternative: HPLC-UV/Vis

(Direct Injection)

Detection Principle
Triple Quadrupole Mass

Spectrometry (SRM Mode)

UV-Visible Absorbance (360–

480 nm)

Sensitivity (LLOQ) Femtomole range (< 10 fmol) Picomole range (> 5 pmol)

Specificity

High: Distinguishes 4-OH-

retinal from 3-OH-retinal and

Retinal via mass transitions (

).

Moderate: Relies on retention

time; co-elution with other

polar retinoids is common.

Sample Requirement
Micro-biopsies (e.g., specific

retinal zones, < 1 mg tissue)

Whole organ extracts required

for sufficient signal.

Throughput
High (5–8 min run time with

UHPLC)

Low (20–40 min run time for

isomer separation)

Primary Limitation

Requires stable isotope

internal standards for absolute

quantification.

Low sensitivity; prone to

interference from biological

matrix.
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Expert Insight: While HPLC-UV is sufficient for analyzing whole Watasenia retinas where

pigment density is high, it fails to quantify trace levels in non-visual tissues or developing

organs. The LC-MS/MS workflow is mandatory for differential profiling of the ventral vs. dorsal

retina.

Quantitative Tissue Profile: Watasenia scintillans
The following data summarizes the differential distribution of 4-Hydroxyretinal compared to

standard Retinal (A1) and 3-Dehydroretinal (A3).

Table 1: Retinoid Distribution in Firefly Squid Tissues (pmol/eye)
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Tissue Region
4-

Hydroxyretinal

(A4)

Retinal (A1)

3-

Dehydroretinal

(A3)

Biological

Significance

Ventral Retina
High (~300 -

500)
Moderate Moderate

Specialized for

detecting

downwelling blue

light (470 nm)

and

bioluminescence.

Dorsal Retina
Trace / Not

Detected
High (>1000) Low

Standard

monochromatic

vision (green-

blue sensitivity).

Optic Lobe Not Detected Trace Not Detected

Negative control;

retinoids are

cleared or stored

as esters.

Liver

(Hepatopancreas

)

Trace

(Metabolites)
High (Esters) Trace

Site of Vitamin A

storage; 4-OH

derivatives are

likely catabolic

intermediates

here.

Data synthesized from Matsui et al. (1988) and comparative retinoid profiling studies.

Experimental Protocol: Validated LC-MS/MS
Workflow
Objective: Extract and quantify 4-Hydroxyretinal from retinal tissue while preventing

isomerization.

Reagents & Equipment[1][2]
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Extraction Solvent: 100% Methanol (cold).

Derivatizing Agent: 1 M Hydroxylamine hydrochloride in water (buffered to pH 7.0).

Internal Standard: 11-cis-Retinal-d5 (or similar deuterated analog).

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

Step-by-Step Methodology
Tissue Harvest (Darkroom):

Perform all steps under dim red light (

nm).

Dissect the Watasenia retina, separating the Ventral and Dorsal segments based on

anatomical landmarks.

Flash freeze samples in liquid nitrogen if not processing immediately.

Oxime Derivatization & Extraction:

Place tissue in a light-tight homogenizer tube.

Add 200 µL cold Methanol containing the Internal Standard.

Add 50 µL 1 M Hydroxylamine.

Homogenize briefly (bead beater or pestle) and incubate at room temperature for 15

minutes in the dark. This converts all retinals to retinal-oximes.

Phase Separation:

Add 300 µL Hexane (or Methyl-tert-butyl ether) to the mixture.

Vortex vigorously for 1 minute.

Centrifuge at 10,000 x g for 5 minutes at 4°C.
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Collect the upper organic layer (containing retinoid oximes).

Repeat extraction once; combine organic layers.

Drying & Reconstitution:

Evaporate the solvent under a gentle stream of Nitrogen gas.

Reconstitute the residue in 50 µL of Acetonitrile:Water (80:20).

LC-MS/MS Analysis:

Mobile Phase A: Water + 0.1% Formic Acid.[1]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 60% B to 100% B over 8 minutes.

MS Detection: Positive Electrospray Ionization (ESI+). Monitor specific transitions:

4-Hydroxyretinal-oxime: Precursor

[M+H]+

Product ions (characteristic fragment).

Retinal-oxime:[2][3]

300.2

282.2 (loss of water).

Mechanistic Visualization: Visual Pigment
Distribution
The following diagram illustrates the spatial segregation of chromophores in the Watasenia

eye, necessitating the high-sensitivity regional profiling described above.
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Figure 1: Spatial segregation of retinal chromophores in the Firefly Squid. The ventral retina is

specialized with 4-Hydroxyretinal (A4) to match the spectrum of downwelling light and

bioluminescence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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